An In-Depth Technical Guide to the Mechanism of Action of CFTR Activator 1 (UCCF-339)
An In-Depth Technical Guide to the Mechanism of Action of CFTR Activator 1 (UCCF-339)
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) is a pivotal anion channel, primarily responsible for the transport of chloride and bicarbonate ions across the apical membrane of epithelial cells. Its proper function is crucial for maintaining electrolyte and fluid homeostasis in various organs, including the lungs, pancreas, and intestines. Dysfunctional CFTR, resulting from mutations in the CFTR gene, leads to the life-shortening genetic disorder, cystic fibrosis. Consequently, the development of small-molecule activators that can restore the function of mutant CFTR is a major focus of therapeutic research.
This technical guide provides a comprehensive overview of the mechanism of action of a representative CFTR activator, UCCF-339. This compound belongs to the flavone (B191248) class of CFTR activators and serves as a valuable tool for studying the pharmacology and gating mechanisms of the CFTR channel. We will delve into its molecular interactions, the signaling pathways it modulates, and the experimental protocols used to characterize its activity.
Core Mechanism of Action of UCCF-339
UCCF-339 is a potent, cAMP-independent activator of the CFTR chloride channel. Its primary mechanism of action is to increase the open probability (Po) of the channel, thereby potentiating the flow of anions. Evidence suggests that UCCF-339 and related flavone compounds directly interact with the CFTR protein.
The prevailing hypothesis for the mechanism of action of flavone activators, including UCCF-339, involves the stabilization of the open-channel conformation by inhibiting the hydrolysis of ATP at the second nucleotide-binding domain (NBD2) of CFTR. The CFTR channel gating cycle is tightly coupled to ATP binding and hydrolysis at its two NBDs. ATP binding at both NBDs promotes the dimerization of these domains, which in turn triggers the opening of the channel pore. Subsequent hydrolysis of ATP, particularly at NBD2, leads to the destabilization of the NBD dimer and closure of the channel. By slowing down this ATP hydrolysis step, UCCF-339 is thought to prolong the time the channel remains in the open state, thus increasing the overall ion transport.
While UCCF-339 is a cAMP-independent activator, its efficacy is enhanced in the presence of a basal level of CFTR phosphorylation by protein kinase A (PKA). This suggests that for the channel to be receptive to the potentiating effects of UCCF-339, it must first be in a "primed" or partially active state, which is achieved through PKA-dependent phosphorylation of the Regulatory (R) domain of CFTR.
Chemical Structure of UCCF-339
| Compound | IUPAC Name | Molecular Formula | Molar Mass | PubChem CID |
| UCCF-339 | 6-(furan-2-yl)-2-(pyridin-4-yl)benzo[h]chromen-4-one | C₂₂H₁₃NO₃ | 339.35 g/mol | 71376521 |
Quantitative Data on UCCF-339 Activity
The potency and efficacy of UCCF-339 have been quantified in various in vitro systems. The following tables summarize key quantitative data from studies on wild-type and mutant forms of CFTR.
| Parameter | Value | Cell Line/System | Mutant CFTR | Reference Assay |
| Kd | 1.7 µM | Fisher Rat Thyroid (FRT) cells expressing human CFTR | Wild-Type | Iodide influx fluorescence assay |
| Maximal Activity | 4-fold higher than apigenin | Fisher Rat Thyroid (FRT) cells expressing human CFTR | Wild-Type | Iodide influx fluorescence assay and electrophysiology |
Note: More specific EC50 data for UCCF-339 on both wild-type and F508del-CFTR is still under active investigation in many research settings. The related, less potent compound, UCCF-029, has a reported EC50 of 3.5 µM on ΔF508-CFTR.
Signaling Pathway and Experimental Workflow Diagrams
Signaling Pathway of CFTR Activation by UCCF-339
The following diagram illustrates the proposed signaling pathway for CFTR activation by UCCF-339. It highlights the prerequisite of PKA-mediated phosphorylation and the subsequent direct potentiation of the channel by the activator.
Caption: Proposed signaling pathway of CFTR activation by UCCF-339.
Experimental Workflow for Characterizing a CFTR Activator
This diagram outlines a typical experimental workflow for the identification and characterization of a novel CFTR activator like UCCF-339.
Caption: Experimental workflow for CFTR activator characterization.
Detailed Experimental Protocols
YFP-Based Halide Influx Assay
This high-throughput assay is used for the initial screening and identification of CFTR activators. It measures the rate of iodide influx into cells co-expressing CFTR and a halide-sensitive yellow fluorescent protein (YFP-H148Q/I152L). Iodide quenches the YFP fluorescence, and the rate of quenching is proportional to the CFTR channel activity.
Materials:
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Cell Line: Fischer Rat Thyroid (FRT) cells stably co-expressing human wild-type or F508del-CFTR and YFP-H148Q/I152L.
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Culture Medium: Coon's modified Ham's F-12 medium supplemented with 10% fetal bovine serum, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.
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Assay Buffer (Cl--containing): 137 mM NaCl, 4.7 mM KCl, 1.2 mM MgSO₄, 1.2 mM CaCl₂, 10 mM HEPES, 10 mM glucose, pH 7.4.
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Assay Buffer (I--containing): 137 mM NaI, 4.7 mM KCl, 1.2 mM MgSO₄, 1.2 mM CaCl₂, 10 mM HEPES, 10 mM glucose, pH 7.4.
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Activator Cocktail: Forskolin (B1673556) (10 µM) and UCCF-339 (at various concentrations) in Assay Buffer.
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96-well black, clear-bottom microplates.
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Fluorescence plate reader with excitation at ~485 nm and emission at ~520 nm.
Protocol:
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Seed FRT cells into 96-well plates at a density that yields a confluent monolayer on the day of the assay.
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On the day of the assay, wash the cells twice with 100 µL of Assay Buffer (Cl--containing).
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Add 50 µL of the Activator Cocktail containing the desired concentration of UCCF-339 and forskolin to each well. Incubate for 10-20 minutes at 37°C.
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Place the plate in the fluorescence plate reader and begin recording baseline fluorescence.
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After establishing a stable baseline, rapidly add 150 µL of Assay Buffer (I--containing) to each well.
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Continue to record fluorescence every 1-2 seconds for 10-15 minutes.
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The initial rate of fluorescence quenching is calculated and used to determine CFTR activity.
Ussing Chamber Electrophysiology
This technique measures ion transport across a polarized epithelial monolayer. It is a crucial secondary assay to confirm the activity of CFTR activators in a more physiologically relevant system.
Materials:
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Cell Line: Human bronchial epithelial cells (e.g., CFBE41o-) expressing wild-type or F508del-CFTR, grown on permeable supports (e.g., Transwell inserts).
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Ussing Chamber System: Including chambers, electrodes, and a voltage-clamp amplifier.
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Ringer's Solution: 120 mM NaCl, 25 mM NaHCO₃, 3.3 mM KH₂PO₄, 0.8 mM K₂HPO₄, 1.2 mM MgCl₂, 1.2 mM CaCl₂, 10 mM glucose. Gassed with 95% O₂/5% CO₂ to maintain pH 7.4.
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Amiloride (B1667095): To block epithelial sodium channels (ENaC).
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Forskolin: To activate adenylyl cyclase and raise cAMP levels.
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UCCF-339: The CFTR activator being tested.
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CFTRinh-172: A specific CFTR inhibitor to confirm the measured current is CFTR-dependent.
Protocol:
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Mount the permeable support with the confluent cell monolayer in the Ussing chamber, separating the apical and basolateral compartments.
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Fill both compartments with pre-warmed and gassed Ringer's solution.
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Equilibrate the system for 15-30 minutes at 37°C.
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Measure the baseline short-circuit current (Isc).
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Add amiloride (10 µM) to the apical chamber to inhibit ENaC-mediated sodium absorption.
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Once the Isc stabilizes, add forskolin (10 µM) to the basolateral side to activate CFTR.
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Add UCCF-339 to the apical side in a cumulative dose-response manner (e.g., 0.1, 1, 10, 100 µM) and record the change in Isc.
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At the end of the experiment, add CFTRinh-172 (10 µM) to the apical side to confirm that the stimulated current is mediated by CFTR.
Patch-Clamp Electrophysiology
This powerful technique allows for the direct measurement of ion flow through single CFTR channels, providing detailed information about channel gating kinetics (open and closed times).
Materials:
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Cell Line: Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells transiently or stably expressing human CFTR.
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Patch-Clamp Rig: Including a microscope, micromanipulator, amplifier, and data acquisition system.
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Pipette Solution (extracellular): 140 mM N-methyl-D-glucamine (NMDG)-Cl, 2 mM MgCl₂, 5 mM CaCl₂, 10 mM HEPES, pH 7.4.
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Bath Solution (intracellular): 140 mM NMDG-Cl, 2 mM MgCl₂, 1 mM EGTA, 10 mM HEPES, pH 7.4.
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Activating Solution: Bath solution supplemented with 1 mM ATP and the catalytic subunit of PKA (100 U/mL).
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UCCF-339: Dissolved in the activating solution.
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Borosilicate glass capillaries for pulling micropipettes.
Protocol:
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Pull micropipettes to a resistance of 5-10 MΩ when filled with pipette solution.
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Form a high-resistance (>1 GΩ) seal between the micropipette and the cell membrane (cell-attached configuration).
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Excise the patch of membrane to obtain an inside-out configuration, exposing the intracellular face of the membrane to the bath solution.
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Perfuse the patch with the activating solution to induce CFTR channel activity.
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Record single-channel currents at a holding potential of -50 mV.
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After a stable baseline of channel activity is established, perfuse the patch with the activating solution containing UCCF-339 at the desired concentration.
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Record the changes in channel activity, paying close attention to the open and closed dwell times.
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Analyze the single-channel data to determine the open probability (Po), mean open time, and mean closed time.
Conclusion
UCCF-339 is a valuable research tool for elucidating the mechanisms of CFTR channel gating and for the development of novel CFTR modulators. Its proposed mechanism of action, involving the stabilization of the open-channel state through inhibition of ATP hydrolysis at NBD2, provides a clear target for structure-based drug design. The experimental protocols detailed in this guide offer a robust framework for the characterization of UCCF-339 and other potential CFTR activators, from high-throughput screening to detailed biophysical analysis. Further investigation into the precise binding site of UCCF-339 and its effects on the conformational dynamics of CFTR will undoubtedly provide deeper insights into the intricate regulation of this vital ion channel and pave the way for the development of more effective therapies for cystic fibrosis.
